Cas no 104881-70-1 (L-Argininamide,D-seryl-L-prolyl-L-phenylalanyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-)

• Product name: L-Argininamide,D-seryl-L-prolyl-L-phenylalanyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-
• CAS No: 104881-70-1
• MF: C₃₃H₄₂N₈O₇
• MW: 662.735987186432
• CID: 1146379

L-Argininamide,D-seryl-L-prolyl-L-phenylalanyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)- Chemical and Physical Properties

Names and Identifiers

• L-Argininamide,D-seryl-L-prolyl-L-phenylalanyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-
• L-Argininamide, D-seryl-L-prolyl-L-phenylalanyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)- (9CI)

• Inchi： 1S/C33H42N8O7/c1-19-15-28(43)48-27-17-21(11-12-22(19)27)41(25(29(35)44)9-5-13-38-33(36)37)32(47)24(16-20-7-3-2-4-8-20)39-30(45)26-10-6-14-40(26)31(46)23(34)18-42/h2-4,7-8,11-12,15,17,23-26,42H,5-6,9-10,13-14,16,18,34H2,1H3,(H2,35,44)(H,39,45)(H4,36,37,38)/t23-,24+,25+,26+/m1/s1
• InChI Key： HXHHHBLHMDNESI-RSYZFUPGSA-N
• SMILES： C(N)(=O)[C@H](CCCNC(N)=N)N(C(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@@H]1CCCN1C(=O)[C@@H](CO)N)C1=CC=C2C(=C1)OC(=O)C=C2C

Computed Properties

• Exact Mass: 662.31796

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• PSA: 242.06
• pka: 12.19±0.10(Predicted)